Cas no 2138039-91-3 (5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2138039-91-3
• MF: C₅H₄F₅N₃S
• MW: 233.162376403809
• CID: 6409826
• PubChem ID: 165469198
• Update Time: 2025-10-28

5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-782351
• 2138039-91-3
• 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C5H4F5N3S/c6-2(7)3-11-12-4(14)13(3)1-5(8,9)10/h2H,1H2,(H,12,14)
• InChI Key： DCFKCBMBUKONSD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(F)F)N1CC(F)(F)F

Computed Properties

• Exact Mass: 233.00460912g/mol
• Monoisotopic Mass: 233.00460912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(difluoromethyl)-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol

5-(Difluoromethyl)-4-(2,2,2-Trifluoroethyl)-4H-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

5-(Difluoromethyl)-4-(2,2,2-Trifluoroethyl)-4H-1,2,4-Triazole-3-Thiol is a highly specialized organic compound with the CAS registry number No. 2138039-91-3. This compound belongs to the class of triazoles, which are widely recognized for their unique chemical properties and applications in various fields. The molecule features a triazole ring system with specific substituents: a difluoromethyl group at position 5 and a trifluoroethyl group at position 4. These substituents contribute significantly to the compound's reactivity, stability, and potential uses in advanced chemical synthesis.

The synthesis of 5-(Difluoromethyl)-4-(2,2,2-Trifluoroethyl)-4H-1,2,4-Triazole-3-Thiol involves a series of intricate reactions that highlight the importance of fluorinated intermediates in modern organic chemistry. The introduction of fluorine atoms into organic molecules is known to enhance their physical and chemical properties, such as lipophilicity and metabolic stability. Recent studies have demonstrated that fluorinated triazoles like this compound exhibit exceptional thermal stability and reactivity under specific reaction conditions. This makes them valuable precursors in the development of novel pharmaceuticals and agrochemicals.

One of the most notable applications of 5-(Difluoromethyl)-4-(2,2,2-Trifluoroethyl)-4H-1,2,4-Triazole-3-Thiol is its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop highly potent inhibitors for various enzyme targets. The presence of the thiol group (-SH) at position 3 enables the formation of disulfide bonds or thioether linkages during subsequent reactions. This functionality is particularly useful in medicinal chemistry for designing drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-(Difluoromethyl)-4-(2,2,2-Trifluoroethyl)-4H-1,2,4-Triazole-3-Thiol. Quantum mechanical calculations reveal that the fluorinated substituents significantly alter the electron distribution within the triazole ring system. This modulation enhances the compound's ability to participate in polar interactions and hydrogen bonding networks. Such findings have implications for its use in supramolecular chemistry and materials science.

In terms of environmental impact and safety considerations, 5-(Difluoromethyl)-4-(Trifluoroethyl) Triazole Thiol has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Preliminary studies indicate that it exhibits low acute toxicity and undergoes efficient biodegradation under aerobic conditions. These characteristics make it a favorable candidate for sustainable chemical processes that minimize environmental footprint.

Moreover, 5-(Difluoromethyl)-4-(Trifluoroethyl) Triazole Thiol has shown promise as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile ligand enables the construction of porous materials with tailored properties for gas storage and catalysis applications.

In conclusion,5-(Difluoromethyl)-4-(Trifluoroethyl) Triazole Thiol (CAS No. 2138039-91-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and green chemistry.